clavirolide C
Overview
Description
clavirolide C is a natural product found in Clavularia viridis with data available.
Scientific Research Applications
Enantioselective Synthesis of Clavirolide C
A significant application of clavirolide C in scientific research is its enantioselective total synthesis. This process involves the application of chiral amino acid-based ligands in copper-catalyzed asymmetric conjugate addition (ACA) reactions and the utilization of catalytic ring-closing metathesis to access an 11-membered ring structure. The successful synthesis of clavirolide C not only confirms its stereochemical structure but also opens up possibilities for the study of its biological activities and the development of related compounds with potential therapeutic benefits (Brown & Hoveyda, 2008).
Clavirolide G: Discovery and Cytotoxic Activity
Another research direction involves the isolation and characterization of new clavirolide analogs, such as clavirolide G, from the soft coral Clavularia viridis. These studies aim to understand the structure-activity relationships within the dolabellane-type diterpenoids. Clavirolide G showed moderate cytotoxic activity against certain human tumor cell lines, suggesting the potential for developing new anticancer agents from clavirolide compounds (Gao et al., 2017).
Clavirolide H and Anticancer Potential
Research on clavirolide H, another diterpenoid isolated from marine sources, along with clavirolide C, provides insight into the diverse biological activities of this compound class. These studies focus on the isolation, structural elucidation, and biological evaluation of clavirolide compounds, highlighting their potential in anticancer drug development. The identification of cytotoxic components from marine organisms, including clavirolide H, underscores the importance of marine natural products as a source of new therapeutic agents (Qin et al., 2018).
properties
Product Name |
clavirolide C |
|---|---|
Molecular Formula |
C20H30O3 |
Molecular Weight |
318.4 g/mol |
IUPAC Name |
(1R,3S,7S,10R,17S)-3,7,10,14-tetramethyl-16-oxatricyclo[8.6.1.013,17]heptadec-13-ene-5,15-dione |
InChI |
InChI=1S/C20H30O3/c1-12-5-7-20(4)8-6-16-14(3)19(22)23-17(18(16)20)11-13(2)10-15(21)9-12/h12-13,17-18H,5-11H2,1-4H3/t12-,13+,17+,18-,20+/m0/s1 |
InChI Key |
YPAYJFSZNKIHQZ-FPRUZAOXSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@]2(CCC3=C(C(=O)O[C@@H]([C@H]32)C[C@@H](CC(=O)C1)C)C)C |
Canonical SMILES |
CC1CCC2(CCC3=C(C(=O)OC(C32)CC(CC(=O)C1)C)C)C |
synonyms |
clavirolide C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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